Cas no 1803894-58-7 (2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one
• CAS No: 1803894-58-7
• MF: C₁₁H₁₁BrF₂O₂S
• MW: 325.16964840889
• CID: 4976057
• Update Time: 2025-07-17

2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2O2S/c1-6(12)10(15)8-4-3-7(17-2)5-9(8)16-11(13)14/h3-6,11H,1-2H3
• InChI Key： QGZWFLWUMYASLQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OC(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 4.2
• Topological Polar Surface Area: 51.6

Additional information on 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one (CAS No. 1803894-58-7)

2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one, with the CAS number 1803894-58-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethoxy group, and a methylthio moiety, which collectively contribute to its potential biological activities and applications.

The chemical structure of 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one is particularly intriguing due to the presence of these functional groups. The bromo substituent can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The difluoromethoxy group introduces fluorine atoms, which are known for their ability to modulate the electronic properties of molecules, often leading to enhanced metabolic stability and pharmacokinetic profiles. The methylthio group, on the other hand, can influence the compound's reactivity and binding affinity to specific biological targets.

Recent studies have explored the potential therapeutic applications of 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

In addition to its anti-inflammatory effects, 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These results highlight the potential of 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one as a lead compound for further drug development in oncology.

The pharmacokinetic properties of 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity facilitates rapid absorption from the gastrointestinal tract, while its metabolic stability ensures sustained plasma levels over an extended period. These attributes are crucial for optimizing therapeutic outcomes and minimizing adverse effects.

To further understand the biological activities of 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been promising, with no major safety concerns reported thus far. However, more extensive studies are needed to fully elucidate the therapeutic potential and long-term safety profile of this compound.

In conclusion, 2-Bromo-1-(2-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one (CAS No. 1803894-58-7) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Continued research and development efforts are expected to uncover additional insights into its mechanisms of action and potential clinical uses, ultimately contributing to advancements in medicinal chemistry and pharmaceutical science.